Cas no 2228178-61-6 (4-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine)

• Product Name: 4-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine
• CAS No: 2228178-61-6
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 5835245
• PubChem ID: 165627733
• Update Time: 2025-05-23

4-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine
• 4-[(3-tert-butyl-1H-pyrazol-4-yl)oxy]piperidine
• 2228178-61-6
• EN300-1795352

• Inchi： 1S/C12H21N3O/c1-12(2,3)11-10(8-14-15-11)16-9-4-6-13-7-5-9/h8-9,13H,4-7H2,1-3H3,(H,14,15)
• InChI Key： USQQZCQOLYUATI-UHFFFAOYSA-N
• SMILES： O(C1C=NNC=1C(C)(C)C)C1CCNCC1

Computed Properties

• Exact Mass: 223.168462302g/mol
• Monoisotopic Mass: 223.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.9Ų

Additional information on 4-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine

Introduction to 4-(3-tert-Butyl-1H-pyrazol-4-yl)oxypiperidine (CAS No. 2228178-61-6)

4-(3-tert-Butyl-1H-pyrazol-4-yl)oxypiperidine, with the CAS number 2228178-61-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidines, which are widely studied for their diverse biological activities, including central nervous system (CNS) modulation, anti-inflammatory effects, and potential as drug delivery systems.

The molecular structure of 4-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine is characterized by a piperidine ring linked to a 3-tert-butyl-1H-pyrazole moiety through an oxygen atom. The tert-butyl group on the pyrazole ring provides steric hindrance and enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The oxygen atom linking the piperidine and pyrazole rings introduces additional polarity, which can affect the compound's solubility and binding affinity to various biological targets.

Recent studies have explored the biological activities of 4-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine in various contexts. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs play crucial roles in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. Preliminary data suggest that 4-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine may exhibit selective binding to specific GPCRs, making it a promising lead compound for drug development.

In addition to its potential as a GPCR modulator, 4-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine has been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in activated immune cells. These findings suggest that 4-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine has also been a focus of recent research. Studies have demonstrated that this compound exhibits favorable oral bioavailability and a reasonable half-life in preclinical models. These properties are essential for developing orally administered drugs with sustained therapeutic effects. Furthermore, preliminary toxicology studies have indicated that 4-(3-tert-butyl-1H-pyrazol-4-yl)oxypiperidine has a favorable safety profile at therapeutic doses, with no significant adverse effects observed in animal models.

The synthesis of 4-(3-tert-butyl-1H-pyrazol-4-yloxypiperidine) has been optimized using modern synthetic techniques to ensure high yields and purity. One common synthetic route involves the reaction of 4-hydroxypiperidine with 3-bromotert-butylpyrazole in the presence of a suitable base and catalyst. This method provides a scalable and efficient approach to producing the compound for further preclinical and clinical evaluation.

In conclusion, 4-(3-tert-butyl-1H-pyrazol-4-yloxypiperidine) (CAS No. 2228178-61-6) is an intriguing compound with promising therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacokinetic profile, and evaluate its efficacy in preclinical models of disease. As more data become available, it is anticipated that this compound will contribute significantly to the advancement of medicinal chemistry and drug discovery.